Cas no 2358694-07-0 (6-chloro-4-iodo-1H-pyrazolo3,4-bpyridine)

• Product Name: 6-chloro-4-iodo-1H-pyrazolo3,4-bpyridine
• CAS No: 2358694-07-0
• MF: C₆H₃ClIN₃
• MW: 279.465591669083
• MDL: MFCD33401515
• CID: 5614112
• PubChem ID: 148188034
• Update Time: 2023-11-27

6-chloro-4-iodo-1H-pyrazolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22554143
• 6-CHLORO-4-IODO-1H-PYRAZOLO[3,4-B]PYRIDINE
• 2358694-07-0
• EN300-33060371
• AT32288
• 1H-Pyrazolo[3,4-b]pyridine, 6-chloro-4-iodo-
• 6-chloro-4-iodo-1H-pyrazolo3,4-bpyridine

• MDL： MFCD33401515
• Inchi： 1S/C6H3ClIN3/c7-5-1-4(8)3-2-9-11-6(3)10-5/h1-2H,(H,9,10,11)
• InChI Key： KFSBQUHFSSTXED-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C2C=1C=NN2)Cl

Computed Properties

• Exact Mass: 278.90602g/mol
• Monoisotopic Mass: 278.90602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 2.284±0.06 g/cm3(Predicted)
• Boiling Point: 401.4±40.0 °C(Predicted)
• pka: 7.70±0.40(Predicted)